Cas no 916792-07-9 (2-Bromo-4-fluoro-5-methylbenzonitrile)

2-Bromo-4-fluoro-5-methylbenzonitrile structure

916792-07-9 structure

Product Name:2-Bromo-4-fluoro-5-methylbenzonitrile

CAS No:916792-07-9

MF:C₈H₅BrFN

MW:214.03440451622

MDL:MFCD07782070

CID:820602

PubChem ID:26985255

Update Time:2024-10-26

2-Bromo-4-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-fluoro-5-methylbenzonitrile
- PC1372
- SBB094881
- AM61682
- TRA0013453
- FCH1326970
- SY023634
- Benzonitrile, 2-bromo-4-fluoro-5-methyl-
- AX8226634
- AB0027649
- ST2409661
- W9503
- 2-bromo-4-fluoro-5-methylbenzenecarbonitrile
- 2-Bromo-4-fluoro-5-methylbenzonitrile (ACI)
- 4-Bromo-5-cyano-2-fluorotoluene
- MFCD07782070
- 6-Bromo-4-fluoro-m-tolunitrile
- DB-313677
- PS-7964
- CHEMBL5012199
- 2-bromo-4-fluoro-5-methyl-benzonitrile
- AKOS015998783
- DTXSID80650421
- CS-W003433
- SCHEMBL15187864
- 916792-07-9
- MDL： MFCD07782070
- Inchi： 1S/C8H5BrFN/c1-5-2-6(4-11)7(9)3-8(5)10/h2-3H,1H3
- InChI Key： GFLYZSZBOYNJRI-UHFFFAOYSA-N
- SMILES： N#CC1C(Br)=CC(F)=C(C)C=1

Computed Properties

Exact Mass: 212.95900
Monoisotopic Mass: 212.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 2.8

Experimental Properties

Density: 1.59
Boiling Point: 291℃ at 760 mmHg
Flash Point: 130℃
PSA: 23.79000
LogP: 2.76828

2-Bromo-4-fluoro-5-methylbenzonitrile Security Information

Hazardous Material Identification：

2-Bromo-4-fluoro-5-methylbenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-4-fluoro-5-methylbenzonitrile Pricemore >>

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2-Bromo-4-fluoro-5-methylbenzonitrile Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:916792-07-9)2-Bromo-4-fluoro-5-methylbenzonitrile

Order Number:A860264

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:23

Price ($):348.0

Email:sales@amadischem.com

Product Official Link

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